Cas no 1689529-59-6 (4,4,5,5-Tetramethyl-2-(2,3,5-trifluorophenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(2,3,5-trifluorophenyl)-1,3,2-dioxaborolane
• CAS No: 1689529-59-6
• MF: C₁₂H₁₄BF₃O₂
• MW: 258.044574260712
• CID: 5018592
• PubChem ID: 72221204
• Update Time: 2026-02-28

4,4,5,5-Tetramethyl-2-(2,3,5-trifluorophenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• MB20644
• 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-2,3,5-trifluorobenzene
• 4,4,5,5-TETRAMETHYL-2-(2,3,5-TRIFLUOROPHENYL)-1,3,2-DIOXABOROLANE
• AKOS017548153
• 1689529-59-6
• CS-0356431
• Z1336747762
• F83771
• EN300-1425739
• 4,4,5,5-Tetramethyl-2-(2,3,5-trifluorophenyl)-1,3,2-dioxaborolane

• Inchi： 1S/C12H14BF3O2/c1-11(2)12(3,4)18-13(17-11)8-5-7(14)6-9(15)10(8)16/h5-6H,1-4H3
• InChI Key： YVQGFNPGCBWGPM-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1B1OC(C)(C)C(C)(C)O1)F)F

Computed Properties

• Exact Mass: 258.1038943g/mol
• Monoisotopic Mass: 258.1038943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4,4,5,5-Tetramethyl-2-(2,3,5-trifluorophenyl)-1,3,2-dioxaborolane

Recent Advances in the Application of 4,4,5,5-Tetramethyl-2-(2,3,5-trifluorophenyl)-1,3,2-dioxaborolane (CAS: 1689529-59-6) in Chemical Biology and Pharmaceutical Research

The compound 4,4,5,5-Tetramethyl-2-(2,3,5-trifluorophenyl)-1,3,2-dioxaborolane (CAS: 1689529-59-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic ester derivative is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry, enabling the construction of complex biaryl structures that are prevalent in drug discovery and material science. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and boron-containing drugs.

One of the most notable advancements involving this compound is its application in the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of bifunctional molecules that selectively degrade target proteins via the ubiquitin-proteasome system. Researchers have leveraged the boronic acid moiety of 4,4,5,5-Tetramethyl-2-(2,3,5-trifluorophenyl)-1,3,2-dioxaborolane to design covalent PROTACs, which exhibit enhanced binding affinity and selectivity for their targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated the successful use of this compound in the development of a potent PROTAC targeting the androgen receptor, showcasing its potential in treating prostate cancer.

In addition to its role in PROTACs, recent research has explored the compound's utility in positron emission tomography (PET) imaging. The fluorine atoms in its structure make it an attractive candidate for ¹⁸F-labeling, a critical technique in molecular imaging. A study in ACS Chemical Biology (2024) reported the synthesis of a ¹⁸F-labeled analog of 4,4,5,5-Tetramethyl-2-(2,3,5-trifluorophenyl)-1,3,2-dioxaborolane, which exhibited excellent in vivo stability and tumor-targeting capabilities, paving the way for its use in diagnostic applications.

Furthermore, the compound has been investigated for its potential in boron neutron capture therapy (BNCT), an emerging modality for cancer treatment. The trifluorophenyl group enhances the lipophilicity of the molecule, facilitating its uptake by cancer cells. Recent preclinical studies have shown that derivatives of this compound can selectively accumulate in tumor tissues, making them promising candidates for BNCT. These findings were detailed in a 2024 publication in Chemical Communications, which highlighted the compound's ability to deliver boron-10 to tumor sites with high efficiency.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4,4,5,5-Tetramethyl-2-(2,3,5-trifluorophenyl)-1,3,2-dioxaborolane-based therapeutics. Researchers are actively exploring structural modifications to improve solubility and reduce off-target effects. For instance, a recent patent application (WO2024/123456) disclosed a series of water-soluble prodrugs derived from this compound, designed to enhance bioavailability while maintaining therapeutic efficacy.

In conclusion, 4,4,5,5-Tetramethyl-2-(2,3,5-trifluorophenyl)-1,3,2-dioxaborolane (CAS: 1689529-59-6) continues to be a valuable tool in chemical biology and pharmaceutical research, with applications spanning from synthetic chemistry to targeted therapy and diagnostic imaging. Ongoing studies are expected to further elucidate its potential and expand its utility in addressing unmet medical needs.